![molecular formula C14H21NO4 B6630591 2-hydroxy-N-(3-hydroxy-2,3-dimethylbutan-2-yl)-4-methoxybenzamide](/img/structure/B6630591.png)
2-hydroxy-N-(3-hydroxy-2,3-dimethylbutan-2-yl)-4-methoxybenzamide
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Overview
Description
2-hydroxy-N-(3-hydroxy-2,3-dimethylbutan-2-yl)-4-methoxybenzamide, also known as HMB, is a naturally occurring compound that has been found in small quantities in various foods such as grapefruit, alfalfa, and catfish. HMB has been the subject of numerous scientific studies due to its potential health benefits, particularly in the areas of muscle growth and repair.
Mechanism of Action
The exact mechanism by which 2-hydroxy-N-(3-hydroxy-2,3-dimethylbutan-2-yl)-4-methoxybenzamide exerts its effects on the body is not fully understood. However, it is believed that this compound may work by increasing protein synthesis, reducing protein breakdown, and decreasing inflammation in muscle tissue.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects on the body. These include:
- Increased muscle protein synthesis
- Reduced muscle protein breakdown
- Decreased muscle damage and soreness
- Improved exercise performance
- Increased muscle mass and strength
Advantages and Limitations for Lab Experiments
2-hydroxy-N-(3-hydroxy-2,3-dimethylbutan-2-yl)-4-methoxybenzamide has several advantages as a research tool. It is relatively easy to synthesize, and it has been extensively studied in both animal and human models. However, there are also some limitations to its use. For example, the effects of this compound may vary depending on the dose and duration of treatment, and there may be individual differences in response to this compound supplementation.
Future Directions
There are several areas of research that could be explored in the future regarding 2-hydroxy-N-(3-hydroxy-2,3-dimethylbutan-2-yl)-4-methoxybenzamide. These include:
- Further investigation into the mechanisms by which this compound exerts its effects on the body
- Studies exploring the potential applications of this compound in the treatment of muscle wasting and other conditions
- Research into the potential long-term effects of this compound supplementation on overall health and well-being
In conclusion, this compound is a naturally occurring compound that has been extensively studied for its potential health benefits, particularly in the areas of muscle growth and repair. While further research is needed to fully understand its mechanisms of action and potential applications, this compound shows promise as a research tool and a potential therapeutic agent.
Synthesis Methods
2-hydroxy-N-(3-hydroxy-2,3-dimethylbutan-2-yl)-4-methoxybenzamide can be synthesized in a laboratory setting through a multi-step process starting with the reaction of 4-methoxybenzoic acid with isobutyraldehyde. The resulting product is then subjected to a series of reactions involving hydrolysis, reduction, and acetylation to yield the final product, this compound.
Scientific Research Applications
2-hydroxy-N-(3-hydroxy-2,3-dimethylbutan-2-yl)-4-methoxybenzamide has been extensively studied for its potential applications in the field of sports nutrition and exercise physiology. Research has shown that this compound supplementation may help to increase muscle mass, reduce muscle damage and soreness, and improve overall exercise performance.
Properties
IUPAC Name |
2-hydroxy-N-(3-hydroxy-2,3-dimethylbutan-2-yl)-4-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO4/c1-13(2,14(3,4)18)15-12(17)10-7-6-9(19-5)8-11(10)16/h6-8,16,18H,1-5H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCBPWJBTRTXCHF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(C)(C)O)NC(=O)C1=C(C=C(C=C1)OC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.